Cas no 1593104-29-0 (N-(2-aminoethyl)-1-ethyl-1H-pyrazole-4-sulfonamide hydrochloride)

• Product Name: N-(2-aminoethyl)-1-ethyl-1H-pyrazole-4-sulfonamide hydrochloride
• CAS No: 1593104-29-0
• MF: C₇H₁₅ClN₄O₂S
• MW: 254.737598657608
• CID: 6020611
• PubChem ID: 119960288
• Update Time: 2025-08-05

N-(2-aminoethyl)-1-ethyl-1H-pyrazole-4-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-aminoethyl)-1-ethyl-1H-pyrazole-4-sulfonamide hydrochloride
• AKOS025979449
• EN300-10072976
• 1593104-29-0
• N-(2-aminoethyl)-1-ethylpyrazole-4-sulfonamide;hydrochloride

• Inchi： 1S/C7H14N4O2S.ClH/c1-2-11-6-7(5-9-11)14(12,13)10-4-3-8;/h5-6,10H,2-4,8H2,1H3;1H
• InChI Key： NGWAPGWOCRDOLO-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=NN(CC)C=1)(NCCN)(=O)=O

Computed Properties

• Exact Mass: 254.0604246g/mol
• Monoisotopic Mass: 254.0604246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.4Ų

Additional information on N-(2-aminoethyl)-1-ethyl-1H-pyrazole-4-sulfonamide hydrochloride

N-(2-Aminoethyl)-1-Ethyl-1H-Pyrazole-4-Sulfonamide Hydrochloride: A Comprehensive Overview

N-(2-Aminoethyl)-1-Ethyl-1H-Pyrazole-4-Sulfonamide Hydrochloride, also known by its CAS number 1593104-29-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrazole ring, an aminoethyl group, and a sulfonamide moiety, all of which contribute to its distinctive chemical characteristics.

The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a common structural motif in various bioactive compounds. In this compound, the pyrazole ring is substituted at the 4-position with a sulfonamide group, which is further connected to an ethylamino group. This arrangement not only enhances the molecule's stability but also imparts it with potential biological activity. Recent studies have highlighted the importance of sulfonamide groups in modulating the pharmacokinetic properties of drugs, making this compound a promising candidate for further exploration.

One of the key features of N-(2-Aminoethyl)-1-Ethyl-1H-Pyrazole-4-Sulfonamide Hydrochloride is its ability to act as a versatile scaffold for drug design. The aminoethyl group attached to the sulfonamide moiety provides additional flexibility and hydrogen bonding capacity, which are crucial for interactions with biological targets. This has led researchers to investigate its potential as a lead compound in the development of new therapeutic agents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes. For instance, one method involves the reaction of 1-ethylpyrazole with an appropriate sulfonamidation reagent followed by alkylation to introduce the aminoethyl group. These methods have been optimized to improve yield and purity, making large-scale production feasible.

In terms of pharmacological activity, N-(2-Aminoethyl)-1-Ethyl-1H-Pyrazole-4-Sulfonamide Hydrochloride has shown promise in several assays. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant properties, which could be beneficial in treating conditions such as arthritis or neurodegenerative diseases. Furthermore, its ability to modulate enzyme activity makes it a potential candidate for enzyme inhibitors or receptor agonists.

The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability compared to the free base. This property is crucial for formulation purposes, as it facilitates the development of oral or parenteral drug delivery systems.

Looking ahead, ongoing research is focused on elucidating the exact mechanism of action of N-(2-Aminoethyl)-1-Ethyl-1H-Pyrazole-4-Sulfonamide Hydrochloride. Advanced techniques such as X-ray crystallography and molecular docking are being employed to study its interactions with biological targets at the molecular level. Additionally, efforts are underway to explore its potential in combination therapies or as part of multi-drug regimens.

In conclusion, N-(2-Aminoethyl)-1-Ethyl-1H-Pyrazole-4-Sulfonamide Hydrochloride (CAS No: 1593104-29-0) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. With its unique structure and promising pharmacological profile, this compound holds significant promise for future applications in drug discovery and development.